Cas no 199330-75-1 (Boc-1-Amino-1-cyclooctanecarboxylic acid)

• Product Name: Boc-1-Amino-1-cyclooctanecarboxylic acid
• CAS No: 199330-75-1
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD03426131
• CID: 135962
• PubChem ID: 1512493
• Update Time: 2025-10-30

Boc-1-Amino-1-cyclooctanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclooctanecarboxylicacid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooctane-1-carboxylic acid
• BOC-1-AMINO-1-CYCLOOCTANECARBOXYLIC ACID
• BOC-1-AMINO-CYCLOOCTANE CARBOXYLIC ACID
• 1-(tert-butoxycarbonylamino)cyclooctanecarboxylic acid
• 1-Aminocyclooctanecarboxylic acid, N-BOC protected
• AC1LTQ8T
• AG-E-45763
• CTK0H3789
• OR2232
• SureCN550992
• Boc-Ac8c-OH
• CS-0273172
• 1-Aminocyclooctanecarboxylic acid, N-BOC protected (Boc-Ac8c-OH)
• SCHEMBL550992
• MFCD03426131
• 1-((tert-Butoxycarbonyl)amino)cyclooctanecarboxylic acid
• Cyclooctanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-
• Cyclooctanecarboxylicacid,1-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 1-((Tert-butoxycarbonyl)amino)cyclooctane-1-carboxylic acid
• 199330-75-1
• BOC-1-AMINO-1-CYCLOOCTANECARBOXYLICACID
• DTXSID60363688
• AKOS013465303
• EN300-319253
• 1-{[(tert-butoxy)carbonyl]amino}cyclooctane-1-carboxylic acid
• 1-[(tert-butoxycarbonyl)amino]cyclooctane-1-carboxylic acid
• G84724
• Boc-1-Amino-1-cyclooctanecarboxylic acid

• MDL： MFCD03426131
• Inchi： 1S/C14H25NO4/c1-13(2,3)19-12(18)15-14(11(16)17)9-7-5-4-6-8-10-14/h4-10H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： ZQWWOQXTYXFBKX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(=O)O)CCCCCCC1)=O

Computed Properties

• Exact Mass: 271.17845
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 89.62

Boc-1-Amino-1-cyclooctanecarboxylic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-1-Amino-1-cyclooctanecarboxylic acid

Comprehensive Overview of Boc-1-Amino-1-cyclooctanecarboxylic Acid (CAS No. 199330-75-1)

Boc-1-Amino-1-cyclooctanecarboxylic acid (CAS No. 199330-75-1) is a specialized cyclic amino acid derivative widely utilized in peptide synthesis, drug discovery, and bioconjugation. Its unique cyclooctane backbone and Boc-protected amine group make it a valuable building block for designing constrained peptides and bioactive molecules. Researchers increasingly focus on this compound due to its potential in addressing challenges like peptide stability and membrane permeability—topics trending in pharmaceutical R&D forums and AI-driven drug design platforms.

The structural rigidity imparted by the cyclooctane ring enhances metabolic resistance, a critical factor in developing oral peptide therapeutics. Recent discussions in bioorganic chemistry highlight how Boc-1-Amino-1-cyclooctanecarboxylic acid enables the creation of conformationally restricted analogs, aligning with the industry's shift toward next-generation biologics. Searches for "non-natural amino acids for drug design" or "Boc-protected cyclic amino acids" reflect growing interest in this niche.

From a synthetic perspective, CAS No. 199330-75-1 serves as a key intermediate in solid-phase peptide synthesis (SPPS). Its carboxylic acid moiety allows seamless incorporation into peptide chains, while the Boc group offers orthogonal protection compatibility. Laboratories optimizing high-throughput screening workflows often prioritize such derivatives to explore structure-activity relationships (SAR). Notably, its application in macrocyclic peptide libraries—a hot topic in AI-augmented molecular discovery—further underscores its relevance.

Beyond pharmaceuticals, this compound attracts attention in material science for designing bio-inspired polymers. The cyclooctane scaffold contributes to thermal stability in polymeric systems, addressing queries like "amino acid-based smart materials" frequently seen in academic search trends. Its compatibility with click chemistry protocols also positions it as a candidate for biomaterial functionalization.

Quality benchmarks for Boc-1-Amino-1-cyclooctanecarboxylic acid emphasize ≥95% purity (HPLC), with strict controls on residual solvents and enantiomeric excess. These specifications cater to stringent demands in GMP-compliant production, a recurring theme in contract manufacturing inquiries. Storage recommendations typically suggest 2-8°C under inert atmosphere to preserve the Boc group’s integrity, a detail often searched alongside "amino acid handling best practices."

Emerging studies explore its role in targeted drug delivery systems, particularly for enzyme-responsive carriers. The compound’s pH-sensitive deprotection kinetics align with current explorations in stimuli-responsive therapeutics—a domain gaining traction in precision medicine circles. Such applications resonate with search patterns like "controlled-release amino acid linkers" or "Boc cleavage conditions optimization."

In summary, Boc-1-Amino-1-cyclooctanecarboxylic acid (CAS No. 199330-75-1) represents a multifaceted tool bridging chemical biology and medicinal chemistry. Its adaptability to both traditional peptide engineering and cutting-edge computational molecular design ensures sustained relevance in scientific discourse, as evidenced by its prominence in patent literature and research publications over the past decade.